![molecular formula C15H18N2O4 B2438650 methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-imidazole-4-carboxylate CAS No. 1984073-97-3](/img/structure/B2438650.png)
methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-imidazole-4-carboxylate
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Description
Methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.319. The purity is usually 95%.
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Scientific Research Applications
Reactivity and Synthesis
- Alkyl(hetero)aromatic α-hydroxyamino oximes react with ethyl glyoxylate to form 5-aryl(hetaryl)-1-hydroxy-1H-imidazole-2-carboxylic acid ethyl esters, including compounds related to methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-imidazole-4-carboxylate (Nikolaenkova, Grishchenko & Tikhonov, 2019).
- The synthesis of ethyl 4-[(1-hydroxy-1-methyl)ethyl]-2-propyl-1H-imidazole-5-carboxylate, a key intermediate of Olmesartan, from butanoic acid and o-phenylenediamine, demonstrates the relevance of imidazole derivatives in pharmaceutical synthesis (Zheng-rong, 2007).
Structural and Chemical Properties
- The hydrolysis of ethyl 1-methyl-4-nitro-1H-imidazole-2-carboxylate leads to compounds crystallizing as dihydrates, indicating specific crystal structures and molecular interactions (Wu, Liu & Ng, 2005).
- The study of ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates explores hydrogen-bonded supramolecular structures, essential for understanding molecular interactions and stability (Costa et al., 2007).
Pharmacological Applications
- Research on thromboxane synthase inhibitors explores analogues of imidazole derivatives, indicating their potential in developing treatments for thrombotic diseases (Manley et al., 1987).
Impurities Identification
- The identification and characterization of impurities in the synthesis of imidazole derivatives are critical for pharmaceutical quality control and safety (Venkannaa et al., 2015).
Biochemical Synthesis and Modifications
- Alkylation and acylation of aminoimidazoles related to purine nucleotide and thiamine biosynthesis have been studied, showcasing the significance of imidazole derivatives in biochemical pathways (Mackenzie et al., 1988).
Crystallographic Studies
- Crystallographic studies of ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate highlight the importance of imidazole derivatives in understanding molecular geometry and interactions (Yeong et al., 2018).
properties
IUPAC Name |
methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]imidazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4/c1-10-3-5-11(6-4-10)13(19)7-17-9-16-14(12(17)8-18)15(20)21-2/h3-6,9,13,18-19H,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQYOELXCUXLIAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CN2C=NC(=C2CO)C(=O)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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